Cas no 1956369-78-0 (6-Chloro-2-methyl-4-nitropyridin-3-ol)

• Product Name: 6-Chloro-2-methyl-4-nitropyridin-3-ol
• CAS No: 1956369-78-0
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 6794047
• PubChem ID: 121228971
• Update Time: 2025-07-02

6-Chloro-2-methyl-4-nitropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1956369-78-0
• 6-Chloro-2-methyl-4-nitropyridin-3-ol

• Inchi： 1S/C6H5ClN2O3/c1-3-6(10)4(9(11)12)2-5(7)8-3/h2,10H,1H3
• InChI Key： DRPYFVARMGFFOQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C)=N1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.9988697g/mol
• Monoisotopic Mass: 187.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.9Ų

Additional information on 6-Chloro-2-methyl-4-nitropyridin-3-ol

Research Brief on 6-Chloro-2-methyl-4-nitropyridin-3-ol (CAS: 1956369-78-0): Recent Advances and Applications

6-Chloro-2-methyl-4-nitropyridin-3-ol (CAS: 1956369-78-0) is a nitropyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and inflammatory disorders. Recent studies have explored its potential as a scaffold for developing novel antimicrobial and anti-inflammatory agents, leveraging its unique chemical properties and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 6-Chloro-2-methyl-4-nitropyridin-3-ol derivatives as inhibitors of bacterial efflux pumps, a critical mechanism in antibiotic resistance. The research team synthesized a series of analogs and evaluated their activity against multidrug-resistant Staphylococcus aureus strains. The lead compound, derived from this scaffold, showed potent inhibition with an IC₅₀ of 1.2 µM, highlighting its potential as a adjuvant therapy for resistant infections.

In addition to its antimicrobial applications, recent work has investigated the compound's role in modulating inflammatory pathways. A 2024 preprint on bioRxiv reported that 6-Chloro-2-methyl-4-nitropyridin-3-ol derivatives exhibit selective inhibition of NLRP3 inflammasome activation, a key driver of chronic inflammatory diseases. Molecular docking studies revealed that these compounds interact with the NACHT domain of NLRP3, preventing its oligomerization and subsequent cytokine release. This finding opens new avenues for developing therapeutics for conditions such as gout and Alzheimer's disease.

The synthetic accessibility of 6-Chloro-2-methyl-4-nitropyridin-3-ol has also been a focus of recent optimization efforts. A 2023 patent (WO2023187562) disclosed a novel, high-yield synthesis route using continuous flow chemistry, achieving an 85% yield with significantly reduced reaction times compared to batch processes. This advancement addresses previous scalability challenges and enhances the compound's viability for industrial-scale production.

Ongoing research is exploring the structure-activity relationships (SAR) of 6-Chloro-2-methyl-4-nitropyridin-3-ol derivatives to optimize their pharmacological properties. Computational studies using quantum mechanical calculations and molecular dynamics simulations are providing insights into the electronic effects of substitutions at various positions on the pyridine ring. These efforts aim to balance potency, selectivity, and metabolic stability for clinical translation.

In conclusion, 6-Chloro-2-methyl-4-nitropyridin-3-ol (CAS: 1956369-78-0) represents a promising scaffold with diverse therapeutic applications. Recent advances in its antimicrobial and anti-inflammatory potential, coupled with improved synthetic methodologies, position this compound as a valuable tool for drug discovery. Future research directions include in vivo efficacy studies and further exploration of its mechanism of action across different biological targets.